Cas no 184042-46-4 (8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro-)

• Product Name: 8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro-
• CAS No: 184042-46-4
• MF: C₉H₁₀ClNO₂S
• MW: 231.699200153351
• CID: 6397728
• PubChem ID: 54510350
• Update Time: 2025-07-21

8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydroquinoline-8-sulfonyl chloride
• 184042-46-4
• EN300-7439380
• SCHEMBL7423714

• Inchi： 1S/C9H10ClNO2S/c10-14(12,13)8-5-1-3-7-4-2-6-11-9(7)8/h1,3,5,11H,2,4,6H2
• InChI Key： YIQUJRGHIPTFAU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2S(Cl)(=O)=O)CCC1

Computed Properties

• Exact Mass: 231.012
• Monoisotopic Mass: 231.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6A^2
• XLogP3: 2.3

Additional information on 8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro-

Introduction to 8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro- (CAS No. 184042-46-4)

8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro-, identified by the Chemical Abstracts Service Number (CAS No.) 184042-46-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of tetrahydropyridoindole derivatives, which are known for their diverse biological activities and potential applications in drug development. The sulfonyl chloride functional group in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a precursor for various pharmacologically active molecules.

The structural framework of 8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro- incorporates a fused ring system consisting of a pyridine ring and a benzene ring, with a tetrahydropyridine moiety attached. This unique arrangement contributes to its distinct chemical properties and biological interactions. The presence of the sulfonyl chloride group at the 8-position of the quinoline scaffold makes it an attractive candidate for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological effects. These compounds have been explored for their potential as antimicrobial agents, anticancer drugs, and in the treatment of neurological disorders. The tetrahydropyridine portion of the molecule is particularly noteworthy for its ability to modulate enzyme activity and interact with biological targets. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of 8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro- is its role as a key intermediate in the synthesis of more sophisticated pharmacophores. The sulfonyl chloride group is highly reactive towards nucleophiles, allowing for the introduction of various functional groups such as amines, alcohols, and thiols. This reactivity has been exploited in the development of novel drug candidates where precise molecular modifications are essential for achieving optimal pharmacological profiles.

Recent advancements in medicinal chemistry have highlighted the importance of scaffold hopping—modifying the core structure of known bioactive molecules to improve their efficacy and reduce side effects. 8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro- serves as an excellent starting point for such endeavors due to its versatile structural features. Researchers have leveraged this compound to develop new analogs with enhanced binding affinity and selectivity for target proteins. For example, modifications at the 1-position or 2-position of the quinoline ring have led to compounds with improved activity against specific enzymes implicated in inflammatory diseases.

The synthesis of 8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro- typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by sulfonylation at the desired position on the quinoline scaffold. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing both reaction times and environmental impact.

In addition to its pharmaceutical applications, 8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro has found utility in materials science and chemical research. Its unique reactivity makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. For instance, researchers have used this compound to explore transition-metal-catalyzed cross-coupling reactions that are pivotal in constructing complex organic molecules.

The growing body of research on tetrahydropyridoindole derivatives underscores their significance as building blocks in drug discovery. Studies have demonstrated that subtle changes in the substitution pattern can dramatically alter biological activity, making this class of compounds highly promising for therapeutic intervention. Future research is likely to focus on understanding structure-activity relationships (SAR) more deeply and identifying novel derivatives with improved pharmacokinetic properties.

From a regulatory perspective, 8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro is subject to standard guidelines governing chemical substances used in research and industrial applications. Manufacturers must adhere to quality control measures to ensure consistency and safety during production. As with all chemical intermediates, proper handling procedures are essential to minimize risks associated with reactivity and potential byproduct formation.

In conclusion, 8-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro represents a fascinating compound with diverse applications across multiple scientific disciplines. Its role as a synthetic intermediate coupled with its potential as a precursor for bioactive molecules makes it an invaluable asset in modern chemical research. As our understanding of molecular interactions continues to evolve, so too will the applications and significance of this remarkable compound.